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Compound of Interest

Compound Name: Antioxidant 1098

Cat. No.: B179406 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on utilizing Antioxidant 1098 for enhanced UV

stability in various materials.

Frequently Asked Questions (FAQs)
Q1: What is Antioxidant 1098 and what is its primary function? Antioxidant 1098, chemically

known as N,N'-hexane-1,6-diylbis[3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionamide], is a high-

performance, sterically hindered phenolic antioxidant.[1] Its primary function is to protect

organic substrates, particularly polymers like polyamides, from thermal-oxidative degradation

during high-temperature processing and long-term use.[2][3]

Q2: How does Antioxidant 1098 protect materials from degradation? Antioxidant 1098
functions as a primary or "chain-breaking" antioxidant.[4] It works by scavenging and

neutralizing harmful free radicals that are generated when materials are exposed to heat and

oxygen. By donating hydrogen atoms, it interrupts the degradation chain reaction, thus

preventing chain scission, crosslinking, and the subsequent loss of mechanical properties and

discoloration.

Q3: Is Antioxidant 1098 a UV stabilizer? While Antioxidant 1098 is not a UV stabilizer in the

traditional sense (it does not absorb UV radiation), it plays a crucial role in mitigating photo-

oxidation. UV exposure generates free radicals, which Antioxidant 1098 effectively

neutralizes.[5] For comprehensive UV protection, it is highly recommended to use Antioxidant
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1098 in synergy with dedicated UV stabilizers like Hindered Amine Light Stabilizers (HALS) or

UV absorbers.[6]

Q4: What are the typical signs of polymer degradation that Antioxidant 1098 helps prevent?

Polymer degradation, which can be caused by exposure to heat, oxygen, and UV light,

manifests as:

Color changes, particularly yellowing.

Loss of mechanical strength, such as reduced tensile strength.

Increased brittleness and loss of flexibility (reduced elongation at break).

Surface cracking and chalking.[5]

Q5: In which materials is Antioxidant 1098 most effective? Antioxidant 1098 is especially

effective and highly compatible with polyamides (PA), such as PA6 and PA66.[1][3] It is also

widely used in polyacetals, polyesters, polyurethanes, elastomers, and adhesives.[1][7] Its high

molecular weight and amide linkages contribute to its low volatility and excellent extraction

resistance, making it suitable for demanding applications.[3]

Q6: How does Antioxidant 1098 compare to other phenolic antioxidants like 1010 or 1076?

Antioxidant 1098 offers a unique balance of properties. Compared to Antioxidant 1076, it has

lower volatility and better long-term protection. While Antioxidant 1010 has excellent processing

stability due to its higher molecular weight, Antioxidant 1098 often provides superior color

retention and overall long-term durability in polyamide systems.

Troubleshooting Guide
This guide addresses common issues encountered during the optimization of Antioxidant
1098 for UV stability.
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Problem Potential Cause(s) Recommended Solution(s)

Premature yellowing or

discoloration of the material

upon UV exposure.

1. Insufficient UV Protection:

Antioxidant 1098 alone may

not be sufficient for

applications with intense UV

exposure. 2. Low Dosage: The

concentration of Antioxidant

1098 may be too low to handle

the level of photo-oxidation. 3.

Degradation of Other

Additives: Other components

in the formulation might be

degrading.

1. Incorporate a UV Stabilizer:

Create a synergistic system by

adding a Hindered Amine Light

Stabilizer (HALS) or a UV

absorber (e.g., benzotriazole

type) to the formulation. 2.

Optimize Concentration:

Incrementally increase the

dosage of Antioxidant 1098

within the recommended range

(see Table 3). 3. Review

Formulation: Evaluate the

stability of all components in

the polymer matrix.

Material becomes brittle or

loses mechanical properties

(e.g., tensile strength,

elongation).

1. Polymer Chain Scission:

The polymer backbone is

degrading due to severe

oxidative stress that exceeds

the antioxidant's capacity. 2.

Inadequate Processing

Stability: The antioxidant may

have partially degraded during

high-temperature processing,

leaving less available for long-

term protection.

1. Add a Secondary

Antioxidant: Combine

Antioxidant 1098 with a

phosphite-based secondary

antioxidant. This enhances

processing stability and

provides a more robust

defense against degradation.

[3][4] 2. Verify Dosage: Ensure

the concentration of

Antioxidant 1098 is sufficient

for the expected service life

and environmental conditions.

3. Optimize Processing: Avoid

excessive processing

temperatures or residence

times to minimize premature

antioxidant consumption.
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Inconsistent performance or

localized degradation in

different parts of the product.

1. Poor Dispersion: The

antioxidant is not uniformly

distributed throughout the

polymer matrix.

1. Improve

Compounding/Mixing:

Enhance the mixing process

(e.g., adjust screw design,

speed, or temperature profile

in the extruder) to ensure a

homogenous dispersion of the

additive.

White powder or oily film

appears on the surface of the

material (Blooming/Migration).

1. Exceeded Solubility Limit:

The concentration of

Antioxidant 1098 is higher than

its solubility in the specific

polymer at a given

temperature.[8]

1. Reduce Concentration:

Lower the dosage of

Antioxidant 1098 to a level

below the saturation point in

the polymer. The solubility of

Antioxidant 1098 in Polyamide

6 is less than 1% at 100°C.[8]

2. Verify Compatibility: Ensure

Antioxidant 1098 is suitable for

the specific polymer system.

Data Summary
The following tables provide quantitative data for comparing performance and determining

appropriate usage levels.

Table 1: Comparative Properties of Common Phenolic Antioxidants

Antioxidant
Molecular
Weight (
g/mol )

Volatility
Color
Stability

Processing
Stability

Typical Use
Level (%)

1098 ~647 Low Excellent High 0.2 – 1.0

1010 ~1178 Moderate Good Very High 0.1 – 0.5

1076 ~531 High Fair Moderate 0.1 – 0.3

(Source: Adapted from Plastics Additives Handbook, 2020)
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Table 2: Performance of Polyamide 6 (PA-6) After Thermal Aging at 150°C for 2000 Hours

Property Without Antioxidant
With 0.5% Antioxidant
1098

Tensile Strength (MPa) Dropped from 75 to 42 Dropped from 75 to 68

Elongation at Break (%) Dropped from 300% to 110% Dropped from 300% to 260%

Yellow Index Increase +25 units +7 units

(Source: Adapted from Polymer Degradation and Stability study, 2018)

Table 3: Recommended Dosage Levels of Antioxidant 1098 in Various Polymers

Polymer System Recommended Dosage (% by weight)

Polyamides (PA) 0.05 - 0.20% (up to 1.0% in some cases)

Polyacetals (POM) 0.05 - 0.5%

Polyesters (PET, PBT) 0.05 - 0.5%

Polyurethanes (PU) 0.05 - 0.5%

Elastomers 0.05 - 0.5%

(Source: Data compiled from multiple sources)[1][3][7]

Visualizations and Workflows
Diagrams generated using Graphviz provide a clear visual representation of mechanisms and

processes.
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Figure 1: Mechanism of radical scavenging by Antioxidant 1098.
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Figure 2: Experimental workflow for UV stability testing.

Problem Encountered:
Poor UV Stability

Is material yellowing?

Is material brittle?

No

Is a dedicated UV
stabilizer (HALS/UVA)

 already in use?

Yes

No

Action:
Add secondary (phosphite)

antioxidant for processing stability

Yes

Is AO 1098 dosage
within recommended range?

Yes

Action:
Add HALS or UV Absorber

No

Action:
Increase AO 1098 dosage

No

Action:
Check for blooming.

If present, reduce dosage.
Verify dispersion.

Yes

Re-evaluate Performance

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b179406?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 3: Troubleshooting logic for UV stability issues.

Experimental Protocols
Protocol 1: Evaluating UV Stability via Accelerated Weathering

1. Objective: To assess the effectiveness of different levels of Antioxidant 1098, with or without

a synergistic UV stabilizer, in preventing polymer degradation under simulated sunlight and

moisture conditions.

2. Materials & Equipment:

Base Polymer (e.g., Polyamide 6 pellets, dried)

Antioxidant 1098

UV Stabilizer (e.g., HALS or Benzotriazole type, optional)

Twin-screw extruder

Injection molding machine

Accelerated weathering chamber (Xenon arc or Fluorescent UV)

Spectrocolorimeter (for CIE Lab* color measurement)

Universal Testing Machine (for tensile properties)

Control samples (containing no stabilizer)

3. Methodology:

Step 1: Compounding:

Prepare different formulations by dry blending the base polymer with varying

concentrations of Antioxidant 1098 (e.g., 0.1%, 0.3%, 0.5% by weight). Prepare a parallel

set including a fixed concentration of a UV stabilizer.
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Melt-compound each formulation using a twin-screw extruder. Use a consistent

temperature profile and screw speed for all batches to ensure uniform dispersion.[9] For

PA6, processing temperatures may range from 260-290°C.[9]

Step 2: Specimen Preparation:

Injection mold the compounded pellets into standardized test specimens (e.g., tensile

bars, plaques for color measurement).

Step 3: Initial Property Measurement (Time = 0):

Measure the initial color (L, a, b* values) of at least three specimens from each

formulation.

Measure the initial mechanical properties (tensile strength, elongation at break) of at least

five specimens from each formulation.

Step 4: Accelerated Weathering:

Place the specimens in the accelerated weathering chamber.

Set the exposure conditions according to a standard test method (e.g., ASTM G155 for

Xenon Arc or ASTM G154 for Fluorescent UV). Define the irradiance level, temperature,

and humidity/dark cycles.

Step 5: Periodic Evaluation:

At predetermined intervals (e.g., 250, 500, 1000, 2000 hours), remove a set of specimens

from the chamber.

Repeat the color and mechanical property measurements as described in Step 3.

Step 6: Data Analysis:

Calculate the change in color (ΔE*) for each formulation over time.

Calculate the percentage retention of tensile strength and elongation at break.
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Plot the results versus exposure time to determine the optimal concentration of

Antioxidant 1098 for maintaining color and mechanical integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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